N'-(4-bromobenzoyl)-2-methylbenzohydrazide

• IUPAC Name: N'-(4-bromobenzoyl)-2-methylbenzohydrazide
• InChI: InChI=1S/C15H13BrN2O2/c1-10-4-2-3-5-13(10)15(20)18-17-14(19)11-6-8-12(16)9-7-11/h2-9H,1H3,(H,17,19)(H,18,20)
• InChI Key: NLMIKGRRXHDHIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NNC(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C15H13BrN2O2
• Molecular Weight: 333.18 g/mol

Description

N'-(4-bromobenzoyl)-2-methylbenzohydrazide is a chemical compound of significant interest due to its potential applications in various fields of chemistry and material science. Research has explored its synthesis, structural characteristics, and various properties, providing insights into its potential utility.

Synthesis Analysis

The synthesis of N'-(4-bromobenzoyl)-2-methylbenzohydrazide derivatives involves the condensation reaction of 4-bromobenzohydrazide and benzaldehydes. This process has been effectively utilized to produce various derivatives, demonstrating the versatility of the parent compound as a precursor for chemical synthesis (Chantrapromma et al., 2015).

Molecular Structure Analysis

The molecular structure of N'-(4-bromobenzoyl)-2-methylbenzohydrazide derivatives has been characterized using techniques such as X-ray crystallography. These studies reveal that the compound crystallizes in specific systems, with detailed analyses of intramolecular and intermolecular interactions contributing to the stability of its crystal structure (Arunagiri et al., 2018).

Chemical Reactions and Properties

The chemical reactions involving N'-(4-bromobenzoyl)-2-methylbenzohydrazide derivatives often result in the formation of hydrazone Schiff base compounds, which are known for their stability and potential applications. These reactions are characterized by specific interactions, including hydrogen bonds and π-π interactions, contributing to the compound's structural integrity (Bharty et al., 2015).